![molecular formula C22H20N6O B2668803 N-(2-phenylimidazo[1,2-a]pyridin-3-yl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide CAS No. 1421585-60-5](/img/structure/B2668803.png)
N-(2-phenylimidazo[1,2-a]pyridin-3-yl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide
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Description
N-(2-phenylimidazo[1,2-a]pyridin-3-yl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C22H20N6O and its molecular weight is 384.443. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antiproliferative Activities
The compound N-(2-phenylimidazo[1,2-a]pyridin-3-yl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide, as part of a study of novel heterocyclic compounds, demonstrated significant antimicrobial and in vitro anticancer activities. These activities were noted particularly against HepG2 and MCF-7 cell lines. Molecular docking studies were conducted to investigate the interactions of these compounds with various proteins, which can help in understanding their antimicrobial activity (Fahim, Tolan, Awad, & Ismael, 2021).
Antiviral Drug Discovery
This compound is also highlighted in the context of antiviral drug discovery, specifically in the development of new strategies for the treatment of various viral infections. The compound's structure and activity have been studied in relation to other antiviral agents, offering insights into potential therapeutic applications (De Clercq, 2009).
Broad Spectrum Activity Against Human Picornaviruses
An interesting application of this compound is its role in the discovery of a new class of picornavirus inhibitors. These inhibitors, based on the imidazo[1,2-b]pyridazine nucleus, have shown significant potential as broad-spectrum antirhinoviral and antienteroviral agents. Such compounds could be crucial in the fight against various rhino- and enteroviruses (Hamdouchi et al., 2003).
Antiprotozoal Activity
Another application is in the realm of antiprotozoal drugs. This compound, as part of a series of quaternary 2-phenylimidazo[1,2-a]pyridinum salts, showed notable activity against the blood state Trypanosoma rhodesiense. Its derivatives were found to be highly effective when administered both subcutaneously and orally (Sundberg et al., 1990).
properties
IUPAC Name |
N-(2-phenylimidazo[1,2-a]pyridin-3-yl)-6-pyrrolidin-1-ylpyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N6O/c29-22(17-11-12-19(26-25-17)27-13-6-7-14-27)24-21-20(16-8-2-1-3-9-16)23-18-10-4-5-15-28(18)21/h1-5,8-12,15H,6-7,13-14H2,(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOGURVLZBIVILY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NN=C(C=C2)C(=O)NC3=C(N=C4N3C=CC=C4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.